Cas no 1261738-23-1 (3-Hexylthiophene-2-carboxylic acid ethyl ester)

• Product Name: 3-Hexylthiophene-2-carboxylic acid ethyl ester
• CAS No: 1261738-23-1
• MF: C₁₃H₂₀O₂S
• MW: 240.361702919006
• CID: 5744106
• PubChem ID: 129961990
• Update Time: 2025-10-24

3-Hexylthiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-HEXYLTHIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
• 3-HEXYLTHIOPHENE-2-CARBOXYLICACIDETHYLESTER
• EN300-716513
• ethyl 3-hexylthiophene-2-carboxylate
• 1261738-23-1
• 2-Thiophenecarboxylic acid, 3-hexyl-, ethyl ester
• 3-Hexylthiophene-2-carboxylic acid ethyl ester

• Inchi： 1S/C13H20O2S/c1-3-5-6-7-8-11-9-10-16-12(11)13(14)15-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： GXYFJSOSCGTRAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)CCCCCC

Computed Properties

• Exact Mass: 240.11840105g/mol
• Monoisotopic Mass: 240.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 336.8±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-Hexylthiophene-2-carboxylic acid ethyl ester

Introduction to CAS No. 1261738-23-1: 3-Hexylthiophene-2-Carboxylic Acid Ethyl Ester

CAS No. 1261738-23-1, commonly referred to as 3-Hexylthiophene-2-carboxylic acid ethyl ester, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries.

The molecular structure of 3-Hexylthiophene-2-carboxylic acid ethyl ester consists of a thiophene ring substituted with a hexyl group at the 3-position and an ethoxycarbonyl group at the 2-position. This substitution pattern imparts specific electronic characteristics to the molecule, making it suitable for use in advanced materials such as organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. Recent studies have highlighted the importance of thiophene derivatives in enhancing the efficiency of these devices by optimizing charge transport properties.

One of the key areas of research involving CAS No. 1261738-23-1 is its application in organic electronics. Scientists have been exploring how the hexyl chain and ethoxycarbonyl group influence the molecule's solubility, stability, and electronic behavior. For instance, a study published in Nature Communications demonstrated that incorporating this compound into polymer blends significantly improved the charge carrier mobility, which is crucial for high-performance electronic devices.

In addition to its electronic applications, 3-Hexylthiophene-2-carboxylic acid ethyl ester has also been investigated for its potential in drug delivery systems. The compound's ability to form self-assembled structures has been leveraged to create nanocarriers that can encapsulate and release therapeutic agents in a controlled manner. This research aligns with the growing trend of using biocompatible materials in medical applications.

The synthesis of CAS No. 1261738-23-1 typically involves a multi-step process, including Friedel-Crafts alkylation and esterification reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, which are essential for large-scale production. These improvements have also reduced the environmental impact of the synthesis process, making it more sustainable.

From an environmental perspective, researchers are increasingly focusing on the biodegradability and eco-friendliness of compounds like 3-Hexylthiophene-2-carboxylic acid ethyl ester. As concerns about pollution and resource depletion grow, there is a strong demand for materials that can be recycled or decomposed without harming ecosystems. Preliminary studies suggest that this compound exhibits moderate biodegradability under certain conditions, which could make it a viable option for eco-conscious applications.

In conclusion, CAS No. 1261738-23-1, or 3-Hexylthiophene-2-carboxylic acid ethyl ester, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable material for future technological innovations.